Cas no 1212063-33-6 (2-[(2R,6S)-2,6-dimethylpiperidin-1-yl]acetic acid)

• Product Name: 2-[(2R,6S)-2,6-dimethylpiperidin-1-yl]acetic acid
• CAS No: 1212063-33-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 4685978
• PubChem ID: 6994008
• Update Time: 2025-05-21

2-[(2R,6S)-2,6-dimethylpiperidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [cis-2,6-dimethylpiperidin-1-yl]acetic acid
• [(2R,6S)-2,6-Dimethyl-1-piperidinyl]acetic acid
• 2-[(2R,6S)-2,6-dimethylpiperidin-1-yl]acetic acid

• Inchi： 1S/C9H17NO2/c1-7-4-3-5-8(2)10(7)6-9(11)12/h7-8H,3-6H2,1-2H3,(H,11,12)/t7-,8+
• InChI Key： YLBXXWPPZXGSJT-OCAPTIKFSA-N
• SMILES： OC(CN1[C@H](C)CCC[C@@H]1C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: -0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(2R,6S)-2,6-dimethylpiperidin-1-yl]acetic acid

2-[(2R,6S)-2,6-Dimethylpiperidin-1-yl]Acetic Acid: A Comprehensive Overview

2-[(2R,6S)-2,6-Dimethylpiperidin-1-yl]Acetic Acid, also known by its CAS number 1212063-33-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule's structure is characterized by a piperidine ring with two methyl groups at positions 2 and 6, along with an acetic acid substituent at position 1. This unique configuration imparts specific physicochemical properties that make it a promising candidate for various biological studies.

The synthesis of 2-[(2R,6S)-2,6-Dimethylpiperidin-1-yl]Acetic Acid involves a series of well-established organic reactions. The starting material is typically a piperidine derivative, which undergoes alkylation or acylation to introduce the methyl groups and the acetic acid substituent. Recent advancements in asymmetric synthesis have enabled the precise control of stereochemistry at positions 2 and 6, ensuring the correct (R,S) configuration. This stereochemical purity is crucial for studying the compound's biological activity, as it can significantly influence interactions with target proteins or enzymes.

Recent research has focused on the pharmacological properties of this compound. Studies have demonstrated that 2-[(2R,6S)-2,6-Dimethylpiperidin-1-yl]Acetic Acid exhibits potent inhibitory activity against certain enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. The compound's selectivity for specific HDAC isoforms suggests its potential as a lead molecule for developing targeted therapies with reduced off-target effects.

In addition to its enzymatic activity, this compound has shown promising results in preclinical models of neurodegenerative diseases. Research conducted at the University of California revealed that it can modulate glutamate signaling pathways, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it particularly attractive for central nervous system (CNS) applications.

The structural versatility of 1212063-33-6 also lends itself to applications beyond pharmacology. For example, its chiral piperidine ring can serve as a building block for constructing more complex molecules with diverse biological activities. Chemists have explored its use in constructing bioactive peptidomimetics and macrocyclic compounds, which are valuable in drug design.

From a manufacturing standpoint, the production of 2-[(2R,6S)-2,6-Dimethylpiperidin-1-yl]Acetic Acid has been optimized to meet increasing demand from both academic and industrial sectors. Advanced purification techniques, such as high-performance liquid chromatography (HPLC) and crystallization processes, ensure that the compound is obtained in high purity and with consistent stereochemical integrity.

In conclusion, 1212063-33-6, or 2-[(2R,6S)-2,6-Dimethylpiperidin-1-y]Acetic Acid, stands out as a versatile and intriguing molecule with wide-ranging applications in drug discovery and organic synthesis. Its unique structure and promising biological profile continue to attract significant attention from researchers worldwide. As ongoing studies unravel its full potential, this compound is poised to make meaningful contributions to the advancement of medical science.